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Abstract
Lancotrione, a potent triketone herbicide, is predominantly utilized in its sodium salt form for

the control of grass and broadleaf weeds in rice and other crops.[1][2][3] This technical guide

provides an in-depth comparison of lancotrione sodium salt and its parent compound,

focusing on their physicochemical properties, mechanism of action, and the rationale behind

the preferential use of the sodium salt in commercial formulations. While direct comparative

studies are limited in publicly available literature, this guide synthesizes existing data and

general principles of formulation science to provide a comprehensive overview for research and

development professionals.

Introduction
Lancotrione is a selective herbicide that functions through the inhibition of the enzyme 4-

hydroxyphenylpyruvate dioxygenase (HPPD).[2][3] This enzyme is a critical component in the

biochemical pathway responsible for the synthesis of plastoquinone and tocopherols in plants.

[2] By inhibiting HPPD, lancotrione disrupts this pathway, leading to the characteristic

bleaching of leaves and eventual plant death. Commercial formulations of lancotrione are

based on its sodium salt.[1][2][3] This guide explores the chemical and biological

characteristics of both the parent acid and its sodium salt, providing insights into the

formulation strategies for this class of herbicides.
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Physicochemical Properties
The conversion of a parent compound to a salt form is a common strategy in the

pharmaceutical and agrochemical industries to enhance physicochemical properties such as

solubility and stability. While specific experimental data directly comparing the properties of

lancotrione and its sodium salt are not readily available in the public domain, general

principles of chemistry suggest that the sodium salt will exhibit significantly higher aqueous

solubility.

Table 1: Physicochemical Properties of Lancotrione and Lancotrione Sodium Salt

Property
Lancotrione (Parent
Compound)

Lancotrione Sodium Salt

IUPAC Name

2-{2-chloro-3-[2-(1,3-dioxolan-

2-yl)ethoxy]-4-

(methanesulfonyl)benzoyl}-3-

hydroxycyclohex-2-en-1-one[4]

sodium 2-{2-chloro-3-[2-(1,3-

dioxolan-2-yl)ethoxy]-4-

(methanesulfonyl)benzoyl}-3-

oxocyclohex-1-en-1-olate[5]

CAS Number 1486617-21-3[4] 1486617-22-4[6]

Molecular Formula C₁₉H₂₁ClO₈S[4] C₁₉H₂₀ClNaO₈S[6]

Molecular Weight 444.9 g/mol 466.9 g/mol [7]

Appearance Likely a solid Solid[6]

Solubility in Water Expected to be low

Expected to be significantly

higher than the parent

compound

Stability Data not available
Formulated in stable

commercial products

Mechanism of Action: HPPD Inhibition
Both lancotrione and its sodium salt share the same active moiety and therefore the same

mechanism of action. The herbicidal activity is derived from the inhibition of the 4-

hydroxyphenylpyruvate dioxygenase (HPPD) enzyme.
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The HPPD Inhibition Pathway
The inhibition of HPPD disrupts the normal metabolic pathway of tyrosine in plants. This leads

to a cascade of effects culminating in phytotoxicity.
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(HPPA)

HPPD Enzyme
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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